Cas no 5049-61-6 (Pyrazinamine)

Pyrazinamine, also known as pyrazinamide, is an organic compound with the molecular formula C₅H₅N₃O. It is a synthetic derivative of pyrazine and serves as a key pharmaceutical intermediate, notably in the treatment of tuberculosis (TB) as part of combination therapy. Pyrazinamide exhibits bactericidal activity against Mycobacterium tuberculosis, particularly in acidic environments, enhancing its efficacy in shortening treatment duration. Its mechanism involves disruption of mycobacterial membrane transport and energy production. The compound is characterized by high bioavailability and good tissue penetration, contributing to its clinical utility. Careful dosage monitoring is required due to potential hepatotoxicity. Pyrazinamine remains a critical component in first-line anti-TB regimens.

Pyrazinamine structure

Product Name:Pyrazinamine

CAS No:5049-61-6

MF:C₄H₅N₃

MW:95.1025998592377

MDL:MFCD00006137

CID:45499

PubChem ID:78747

Update Time:2025-05-20

Pyrazinamine Chemical and Physical Properties

Names and Identifiers

- Pyrazin-2-amine
- 2-Amino Pyrazine
- AMINOPYRAZINE
- APZ
- TIMTEC-BB SBB004388
- NSC 13147
- PYRAZINAMINE
- PYRAZIN-2-YLAMINE
- PYRAZINEAMINE
- 1,2-Dihydro-2-iminopyrazine
- 2-Pyrazinamine
- ENT 60202
- Pyrazine, 1,2-dihydro-2-imino-
- Pyrazine, 2-amino-
- Pyrazine, amino-
- 2-Piperazinamine
- 2-aminopyrazine Aminopyrazine
- Amipyrazine
- 2-Aminopyrazine
- BDBM50354830
- CHEMBL1834089
- AC-907/25014024
- AC-23436
- UNII-ES73FRK6MY
- BP-21335
- AM1033
- Aminopyrazine, 98%
- amino-pyrazine
- Pyrazin-2-yl-amine
- 4-(Trifluoromethoxy)phenoxyaceticacidhydrazide
- NSC-13147
- A0989
- BB 0248301
- Pyrazinamine-
- EINECS 225-748-7
- 5049-61-6
- Pyrazine amine
- PB30528
- W-105956
- PD020349
- AMINO PYRAZINE
- 2 -aminopyrazine
- Z56899063
- FT-0682702
- F2169-0758
- 3-AMINOPYRAZINE
- Pyrazine,2-dihydro-2-imino-
- DTXSID80198510
- pyrazine-2-amine
- 2-Pyrazinamine #
- AKOS000120229
- CHEBI:194609
- HY-34068
- AI3-60202
- CL4536
- PS-9353
- InChI=1/C4H5N3/c5-4-3-6-1-2-7-4/h1-3H,(H2,5,7
- BCP13854
- Aminopyrazine, purum, >=97.0% (NT)
- FT-0611270
- SY001512
- iminopyrazine
- FT-0687284
- ES73FRK6MY
- EN300-17193
- 2-aminopyrazin
- CS-D1606
- NSC13147
- NCGC00188272-01
- MFCD00006137
- 2-amino-pyrazine
- NS00032070
- Aminopyrazine,99%
- STL137799
- DB-022479
- Pyrazinamine
- MDL： MFCD00006137
- Inchi： 1S/C4H5N3/c5-4-3-6-1-2-7-4/h1-3H,(H2,5,7)
- InChI Key： XFTQRUTUGRCSGO-UHFFFAOYSA-N
- SMILES： N1C=CN=CC=1N
- BRN： 107025

Computed Properties

Exact Mass: 95.04830
Monoisotopic Mass: 95.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 54.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.1031 (rough estimate)
Melting Point: 118.0 to 122.0 deg-C
Boiling Point: 250.905°C at 760 mmHg
Flash Point: 129.1℃
Refractive Index: 1.5200 (estimate)
Water Partition Coefficient: dissolution
PSA: 51.80000
LogP: 0.64000
Solubility: Soluble in water

Pyrazinamine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
Hazardous Material Identification：
Risk Phrases：R11; R36/37/38
Safety Term：S26;S37/39
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Pyrazinamine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazinamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	204851-5G	2-Aminopyrazine, 99%	5049-61-6	99%	5G	￥ 101	2022-04-26
BAI LING WEI Technology Co., Ltd.	204851-10G	2-Aminopyrazine, 99%	5049-61-6	99%	10G	￥ 151	2022-04-26
Chemenu	CM104257-100g	pyrazin-2-amine	5049-61-6	95%+	100g	$65	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0989-5g	Pyrazinamine	5049-61-6	98.0%(GC&T)	5g	￥270.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0989-25g	Pyrazinamine	5049-61-6	98.0%(GC&T)	25g	￥795.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A017A-5g	Pyrazinamine	5049-61-6	98%	5g	￥32.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A017A-100g	Pyrazinamine	5049-61-6	98%	100g	￥262.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A017A-25g	Pyrazinamine	5049-61-6	98%	25g	￥69.0	2022-05-30
Apollo Scientific	OR5470-25g	2-Aminopyrazine	5049-61-6		25g	£15.00	2025-02-20
Apollo Scientific	OR5470-100g	2-Aminopyrazine	5049-61-6		100g	£33.00	2025-02-20

Pyrazinamine Production Method

Pyrazinamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5049-61-6)Aminopyrazine

Order Number:sfd7185

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5049-61-6)氨基吡嗪

Order Number:LE1883458

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:37

Price ($):discuss personally

Email:18501500038@163.com

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3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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